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Compound of Interest

Compound Name: 3-Methyithio-quinoline

Cat. No.: B15389857

In-Depth Technical Guide: 3-Methylthio-quinoline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methylthio-quinoline, a
heterocyclic aromatic compound. Due to the limited availability of data for this specific
molecule, this guide synthesizes information from related compounds and derivatives to offer
valuable insights for research and development.

Chemical Identity

While a specific CAS number for the parent compound 3-Methylthio-quinoline is not readily
found in major chemical databases, its IUPAC name is definitively 3-(Methylthio)quinoline. The
absence of a dedicated CAS number suggests that this compound is not a commonly stocked
commercial product and likely requires custom synthesis.

Physicochemical Properties

Direct experimental data for 3-Methylthio-quinoline is scarce. However, we can estimate its
properties by comparing them with its positional isomers and the parent quinoline molecule.
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Molecular o )
CAS Molecular . Boiling Melting
Compound Weight ( . .
Number Formula Point (°C) Point (°C)
g/mol )
Quinoline 91-22-5 CoH7N 129.16 237.7 -15.6
2-
Methylquinoli 91-63-4 CioHoN 143.19 247.6 -2
nefi]
6-
Methylquinoli 91-62-3 Ci1oH9oN 143.19 258-259 14-17
ne[2]
3-Methylthio-
quinoline Not Available C10HoNS 175.25 > 250 Not Available
(Estimated)
2-Methyl-8-
_ 320.15 _
(methylthio)q 15676-61-6 C11H11NS 189.28 ) Not Available
o (Predicted)
uinoline
3-
(Ethylthio)qui 106510-92-3 C11H11NS 189.28 Not Available Not Available
noline[3]

Synthesis and Experimental Protocols

The direct synthesis of 3-Methylthio-quinoline is not explicitly detailed in readily available
literature. However, a synthetic route to a derivative, 6-(methoxymethoxy)-3-
(methylthio)quinoline, is described in patent WO2019065516A1. This suggests a viable
pathway through a palladium-catalyzed thiomethylation of a corresponding 3-bromoquinoline
precursor.

Experimental Protocol: Palladium-Catalyzed
Thiomethylation (Proposed)

This proposed protocol is based on the methodology for a similar transformation and would
require optimization for the specific substrate.
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Reaction:

3-Bromoquinoline + Sodium thiomethoxide — 3-Methylthio-quinoline

Reagents and Materials:

3-Bromoquinoline

e Sodium thiomethoxide (NaSMe)

« Palladium catalyst (e.g., Pd(OAc)2, Pdz(dba)s)

e Ligand (e.g., Xantphos, dppf)

e Anhydrous, degassed solvent (e.g., Toluene, Dioxane)
 Inert atmosphere (Nitrogen or Argon)

o Standard laboratory glassware for anhydrous reactions
e Magnetic stirrer and heating mantle

« Silica gel for column chromatography

e Solvents for chromatography (e.g., Hexanes, Ethyl Acetate)
Procedure:

e To a dry Schlenk flask under an inert atmosphere, add 3-bromoquinoline (1 equivalent),
palladium catalyst (e.g., 2-5 mol%), and ligand (e.g., 4-10 mol%).

o Add anhydrous, degassed solvent to dissolve the reagents.
e Add sodium thiomethoxide (1.1-1.5 equivalents) to the reaction mixture.
e Heat the mixture with stirring to a temperature between 80-120 °C.

» Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-
mass spectrometry (GC-MS).
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e Upon completion, cool the reaction to room temperature.

e Quench the reaction with water and extract the product with an organic solvent (e.qg., ethyl
acetate).

o Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure.

o Purify the crude product by silica gel column chromatography to yield 3-Methylthio-
quinoline.

Synthesis Workflow
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3-Bromoquinoline

Synthesis of 3-Methylthio-quinoline
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Proposed synthesis workflow for 3-Methylthio-quinoline.

Spectral Data
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Specific spectral data for 3-Methylthio-quinoline is not publicly available. For a custom-
synthesized sample, the following analyses would be crucial for structure confirmation:

e 1H NMR (Proton Nuclear Magnetic Resonance): Expected signals would include aromatic
protons on the quinoline core and a singlet for the methylthio group protons.

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): Would show distinct signals for each of
the 10 carbon atoms in the molecule.

* MS (Mass Spectrometry): The molecular ion peak would confirm the molecular weight of
175.25.

Biological Activities of Thioether-Substituted
Quinolines

While the biological profile of 3-Methylthio-quinoline itself is uncharacterized, the broader
class of quinoline derivatives is known for a wide range of pharmacological activities.[4] The
introduction of a thioether moiety can modulate these activities.

o Antimicrobial and Antifungal Activity: Various substituted quinoline derivatives have
demonstrated weak to moderate antibacterial and antifungal properties.

o Anti-inflammatory Effects: Some quinoline derivatives have shown good to excellent anti-
inflammatory activity.

o Anticancer Activity: Quinoline scaffolds are present in several anticancer agents, and
modifications to the quinoline ring, including the addition of sulfur-containing substituents,
are an active area of research.

 Antiviral Activity: Substituted quinolines have been investigated for their potential against
viruses such as the Influenza A virus.

The methylthio group at the 3-position of the quinoline ring presents a novel substitution pattern
that warrants investigation for its potential to confer or enhance these biological activities.

Conclusion

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15389857?utm_src=pdf-body
https://www.benchchem.com/product/b15389857?utm_src=pdf-body
https://documentsdelivered.com/source/031/484/031484659.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15389857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

3-Methylthio-quinoline is a sparsely documented compound with potential for further
investigation in medicinal chemistry and materials science. This guide provides a foundational
understanding based on available data for related structures and outlines a plausible synthetic
approach. Researchers interested in this molecule will need to undertake its custom synthesis
and characterization to fully explore its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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